Cas no 2229445-84-3 (3-(2-chloro-3-methylphenyl)-1,1-difluoro-2-methylpropan-2-amine)

• Product Name: 3-(2-chloro-3-methylphenyl)-1,1-difluoro-2-methylpropan-2-amine
• CAS No: 2229445-84-3
• MF: C₁₁H₁₄ClF₂N
• MW: 233.68536901474
• CID: 6335327
• PubChem ID: 165685137
• Update Time: 2025-06-14

3-(2-chloro-3-methylphenyl)-1,1-difluoro-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-3-methylphenyl)-1,1-difluoro-2-methylpropan-2-amine
• 2229445-84-3
• EN300-1952430

• Inchi： 1S/C11H14ClF2N/c1-7-4-3-5-8(9(7)12)6-11(2,15)10(13)14/h3-5,10H,6,15H2,1-2H3
• InChI Key： AXNJKJATPXGAOQ-UHFFFAOYSA-N
• SMILES： ClC1C(C)=CC=CC=1CC(C)(C(F)F)N

Computed Properties

• Exact Mass: 233.0782835g/mol
• Monoisotopic Mass: 233.0782835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26Ų

Additional information on 3-(2-chloro-3-methylphenyl)-1,1-difluoro-2-methylpropan-2-amine

Comprehensive Overview of 3-(2-chloro-3-methylphenyl)-1,1-difluoro-2-methylpropan-2-amine (CAS No. 2229445-84-3)

The compound 3-(2-chloro-3-methylphenyl)-1,1-difluoro-2-methylpropan-2-amine (CAS No. 2229445-84-3) is a fluorinated amine derivative with a unique structural framework. Its molecular formula and intricate design make it a subject of interest in pharmaceutical and agrochemical research. The presence of both chloro and difluoro substituents enhances its reactivity and potential applications in drug discovery. Researchers are particularly intrigued by its potential as a building block for novel bioactive molecules, given its ability to modulate pharmacokinetic properties.

In recent years, the demand for fluorinated compounds has surged due to their stability and bioavailability. This trend aligns with the growing focus on sustainable chemistry and green synthesis, where 3-(2-chloro-3-methylphenyl)-1,1-difluoro-2-methylpropan-2-amine could play a pivotal role. Its structural features, including the methylpropan-2-amine backbone, offer versatility in synthetic pathways, making it a valuable intermediate for developing high-performance materials and specialty chemicals.

The compound's CAS No. 2229445-84-3 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry and material science. Users often inquire about its synthesis methods, safety data, and commercial availability. Additionally, its potential as a precursor for agrochemicals has sparked discussions in forums dedicated to crop protection and pest management. These topics highlight the compound's multidisciplinary appeal.

From a technical perspective, the chloro and difluoro groups in 3-(2-chloro-3-methylphenyl)-1,1-difluoro-2-methylpropan-2-amine contribute to its electron-withdrawing properties, which are critical for designing enzyme inhibitors and receptor modulators. This aligns with current research trends focusing on targeted drug delivery and precision medicine. The compound's lipophilicity and metabolic stability further enhance its suitability for central nervous system (CNS) therapeutics, a hot topic in neuroscience.

Another area of interest is the compound's potential role in catalysis and polymer chemistry. Its amine functionality allows for diverse derivatization, enabling the creation of custom ligands for asymmetric synthesis. This versatility is particularly valuable in the development of biodegradable polymers, a field gaining traction due to environmental concerns. Researchers are also exploring its use in photoactive materials, leveraging its fluorine atoms for enhanced light absorption.

In summary, 3-(2-chloro-3-methylphenyl)-1,1-difluoro-2-methylpropan-2-amine (CAS No. 2229445-84-3) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and advanced materials. Its unique structural attributes and compatibility with modern synthetic techniques position it as a key player in innovation-driven industries. As research continues, this compound is likely to emerge as a cornerstone in the development of next-generation therapeutic agents and functional materials.